Hexachloroacetone
Hexachloroacetone
Hexachloroacetone appears as a yellow-colored liquid. Slightly soluble in water and denser than water. Vapors are much heavier than air. Irritates skin and eyes. May be toxic by ingestion or inhalation. Used to make other chemicals.
Hexachloroacetone is a ketone.
1, 1, 1, 3, 3, 3-Hexachloro-2-propanone, also known as Hca or bis(trichloromethyl) ketone, belongs to the class of organic compounds known as alpha-chloroketones. These are organic compounds contaning a chlorine atom attached to the alpha carbon atom relative to C=O group. 1, 1, 1, 3, 3, 3-Hexachloro-2-propanone exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 1, 1, 1, 3, 3, 3-hexachloro-2-propanone is primarily located in the membrane (predicted from logP). Outside of the human body, 1, 1, 1, 3, 3, 3-hexachloro-2-propanone can be found in herbs and spices. This makes 1, 1, 1, 3, 3, 3-hexachloro-2-propanone a potential biomarker for the consumption of this food product.
Hexachloroacetone is a ketone.
1, 1, 1, 3, 3, 3-Hexachloro-2-propanone, also known as Hca or bis(trichloromethyl) ketone, belongs to the class of organic compounds known as alpha-chloroketones. These are organic compounds contaning a chlorine atom attached to the alpha carbon atom relative to C=O group. 1, 1, 1, 3, 3, 3-Hexachloro-2-propanone exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 1, 1, 1, 3, 3, 3-hexachloro-2-propanone is primarily located in the membrane (predicted from logP). Outside of the human body, 1, 1, 1, 3, 3, 3-hexachloro-2-propanone can be found in herbs and spices. This makes 1, 1, 1, 3, 3, 3-hexachloro-2-propanone a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
116-16-5
VCID:
VC21132312
InChI:
InChI=1S/C3Cl6O/c4-2(5,6)1(10)3(7,8)9
SMILES:
C(=O)(C(Cl)(Cl)Cl)C(Cl)(Cl)Cl
Molecular Formula:
C3Cl6O
Molecular Weight:
264.7 g/mol
Hexachloroacetone
CAS No.: 116-16-5
Cat. No.: VC21132312
Molecular Formula: C3Cl6O
Molecular Weight: 264.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Hexachloroacetone appears as a yellow-colored liquid. Slightly soluble in water and denser than water. Vapors are much heavier than air. Irritates skin and eyes. May be toxic by ingestion or inhalation. Used to make other chemicals. Hexachloroacetone is a ketone. 1, 1, 1, 3, 3, 3-Hexachloro-2-propanone, also known as Hca or bis(trichloromethyl) ketone, belongs to the class of organic compounds known as alpha-chloroketones. These are organic compounds contaning a chlorine atom attached to the alpha carbon atom relative to C=O group. 1, 1, 1, 3, 3, 3-Hexachloro-2-propanone exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 1, 1, 1, 3, 3, 3-hexachloro-2-propanone is primarily located in the membrane (predicted from logP). Outside of the human body, 1, 1, 1, 3, 3, 3-hexachloro-2-propanone can be found in herbs and spices. This makes 1, 1, 1, 3, 3, 3-hexachloro-2-propanone a potential biomarker for the consumption of this food product. |
|---|---|
| CAS No. | 116-16-5 |
| Molecular Formula | C3Cl6O |
| Molecular Weight | 264.7 g/mol |
| IUPAC Name | 1,1,1,3,3,3-hexachloropropan-2-one |
| Standard InChI | InChI=1S/C3Cl6O/c4-2(5,6)1(10)3(7,8)9 |
| Standard InChI Key | DOJXGHGHTWFZHK-UHFFFAOYSA-N |
| Impurities | Technical product contains ... 4% pentachloroacetone & 8% compounds of higher boiling points. |
| SMILES | C(=O)(C(Cl)(Cl)Cl)C(Cl)(Cl)Cl |
| Canonical SMILES | C(=O)(C(Cl)(Cl)Cl)C(Cl)(Cl)Cl |
| Boiling Point | 203.0 °C 202-204 °C |
| Colorform | VERY LIGHT YELLOW LIQUID |
| Melting Point | -2.0 °C -2 °C -2°C |
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